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Compound of Interest

Compound Name: 2,2-Dimethylpiperidin-4-ol

Cat. No.: B030989 Get Quote

This document provides a comprehensive guide for the synthesis of diphenylpyraline and its

derivatives, tailored for researchers, scientists, and professionals in drug development. This

guide emphasizes not only the procedural steps but also the underlying chemical principles

and practical considerations to ensure successful and reproducible outcomes.

Introduction: The Significance of Diphenylpyraline
Diphenylpyraline is a first-generation antihistamine belonging to the diphenylpiperidine class of

compounds.[1] It functions as a histamine H1 receptor antagonist and also exhibits

anticholinergic properties.[2][3] Clinically, it has been utilized for the symptomatic relief of

various allergic conditions, including rhinitis and pruritic skin disorders.[2] Beyond its

antihistaminic activity, diphenylpyraline has been shown to act as a dopamine reuptake

inhibitor, leading to psychostimulant effects in preclinical studies.[4][5] This dual activity profile

makes its scaffold an interesting starting point for the development of novel therapeutic agents

targeting various neurological and immunological disorders.

The core structure of diphenylpyraline features a 4-(diphenylmethoxy)-1-methylpiperidine

moiety.[2] The synthetic strategies outlined herein focus on the efficient construction of this key

scaffold and its subsequent modification to generate a diverse range of derivatives for

structure-activity relationship (SAR) studies.
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The synthesis of diphenylpyraline and its derivatives can be conceptually divided into three

main stages. The overall workflow is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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